Cas no 2172178-22-0 (2-(4-chloro-3-methylphenyl)-1-cyclopropylethyl(methyl)amine)

• Product Name: 2-(4-chloro-3-methylphenyl)-1-cyclopropylethyl(methyl)amine
• CAS No: 2172178-22-0
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6310130
• PubChem ID: 165862955
• Update Time: 2025-05-21

2-(4-chloro-3-methylphenyl)-1-cyclopropylethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-1-cyclopropylethyl(methyl)amine
• [2-(4-chloro-3-methylphenyl)-1-cyclopropylethyl](methyl)amine
• EN300-1283156
• 2172178-22-0

• Inchi： 1S/C13H18ClN/c1-9-7-10(3-6-12(9)14)8-13(15-2)11-4-5-11/h3,6-7,11,13,15H,4-5,8H2,1-2H3
• InChI Key： XNXUGBCDNMBVIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C1CC1)NC

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-chloro-3-methylphenyl)-1-cyclopropylethyl(methyl)amine

2-(4-Chloro-3-Methylphenyl)-1-Cyclopropylethyl(Methyl)Amine: A Comprehensive Overview

2-(4-Chloro-3-Methylphenyl)-1-Cyclopropylethyl(methyl)amine is a complex organic compound with the CAS registry number 2172178-22-0. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a cyclopropyl group, a methylamine moiety, and a chlorinated aromatic ring, which together contribute to its distinctive chemical properties.

The synthesis of 2-(4-Chloro-3-Methylphenyl)-1-Cyclopropylethyl(methyl)amine involves a series of carefully designed reactions, including nucleophilic substitution, alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and bioavailability. Studies have shown that derivatives of this compound exhibit modulatory effects on various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a recent study published in *Nature Communications* demonstrated that analogs of this compound can act as potent agonists for the cannabinoid receptor type 2 (CB2), making them potential candidates for anti-inflammatory therapies.

The chlorinated aromatic ring in the molecule plays a crucial role in determining its electronic properties and reactivity. Chlorine substitution at the para position introduces electron-withdrawing effects, which can influence the molecule's ability to participate in π-π interactions and hydrogen bonding. These properties are particularly valuable in designing molecules for use in pharmaceuticals, agrochemicals, and advanced materials.

In terms of spectroscopic analysis, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of 2-(4-Chloro-3-Methylphenyl)-1-Cyclopropylethyl(methyl)amine. High-resolution MS has provided precise molecular weight confirmation, while ¹H NMR and ¹³C NMR spectra have elucidated the detailed connectivity of atoms within the molecule.

The stability and reactivity of this compound under various conditions have also been extensively studied. Thermal analysis using differential scanning calorimetry (DSC) has revealed that the compound exhibits a melting point around 150°C, indicating moderate thermal stability. Additionally, studies on its solubility in different solvents have shown that it is more soluble in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which is advantageous for its use in organic reactions.

Recent research has also focused on the environmental fate and toxicity of 2-(4-Chloro-3-Methylphenyl)-1-Cyclopropylethyl(methyl)amine. Biodegradation studies suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less complex organic byproducts. However, further studies are required to assess its long-term impact on aquatic ecosystems.

In conclusion, 2-(4-Chloro-3-Methylphenyl)-1-Cyclopropylethyl(methyl)amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as an important molecule for future research and development efforts.